Cas no 113558-03-5 (Urs-12-en-28-oic acid, 1,2,3,19-tetrahydroxy-, (1b,2a,3b)-)

• Product Name: Urs-12-en-28-oic acid, 1,2,3,19-tetrahydroxy-, (1b,2a,3b)-
• CAS No: 113558-03-5
• MF: C₃₀H₄₈O₆
• MW: 504.698530197144
• CID: 837102
• PubChem ID: 69624177
• Update Time: 2025-06-06

Urs-12-en-28-oic acid, 1,2,3,19-tetrahydroxy-, (1b,2a,3b)- Chemical and Physical Properties

Names and Identifiers

• Urs-12-en-28-oic acid, 1,2,3,19-tetrahydroxy-, (1b,2a,3b)-
• 1,2,3,19-Tetrahydroxy-12-ursen-2
• 1,2,3,19-Tetrahydroxy-12-ursen-28-oic acid
• (1beta,2alpha,3beta)-1,2,3,19-Tetrahydroxyurs-12-en-28-oic acid
• [ "" ]
• MS-29379
• PD197572
• AKOS032961748
• Urs-12-en-28-oic acid, 1,2,3,19-tetrahydroxy-, (1beta,2alpha,3beta)-
• 113558-03-5
• F92863
• CHEMBL5182295
• SCHEMBL5970815
• (1R,2R,4aS,6aS,6aS,6bR,8aS,10R,11S,12S,12aR,14bS)-1,10,11,12-tetrahydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

• MDL： MFCD28144867
• Inchi： 1S/C30H48O6/c1-16-10-13-30(24(34)35)15-14-26(4)17(21(30)29(16,7)36)8-9-19-27(26,5)12-11-18-25(2,3)22(32)20(31)23(33)28(18,19)6/h8,16,18-23,31-33,36H,9-15H2,1-7H3,(H,34,35)/t16-,18+,19+,20+,21-,22+,23-,26-,27-,28+,29-,30+/m1/s1
• InChI Key： VULLSLYDWNGNKZ-VVEUJWIUSA-N
• SMILES： O[C@@H]1[C@H]([C@@H](C(C)(C)[C@@H]2CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@@H](C)[C@](C)([C@H]5C4=CC[C@@H]3[C@]21C)O)O)O

Computed Properties

• Exact Mass: 504.34500
• Monoisotopic Mass: 504.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 1
• Complexity: 990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 619.1±55.0 °C at 760 mmHg
• Flash Point: 342.2±28.0 °C
• PSA: 118.22000
• LogP: 4.14600
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

Urs-12-en-28-oic acid, 1,2,3,19-tetrahydroxy-, (1b,2a,3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃